Cas no 7665-66-9 (1-propyl-1H-1,3-benzodiazole)

• Product Name: 1-propyl-1H-1,3-benzodiazole
• CAS No: 7665-66-9
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• CID: 537421
• PubChem ID: 738769
• Update Time: 2025-07-31

1-propyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 1-propyl-
• 1H-Benzimidazole,1-propyl-(9CI)
• 1-propyl-1H-Benzimidazole
• 1-PROPYL-1H-BENZOIMIDAZOLE
• FT-0691164
• Z53833307
• 1-propylbenzimidazole
• HMS1405O19
• AKOS000115857
• 1-Propyl-1H-benzo[d]imidazole
• CCG-249363
• Enamine_004199
• DTXSID50353376
• EN300-02922
• 1-propyl-1H-1,3-benzodiazole
• LZUVIELFLONRSS-UHFFFAOYSA-N
• SCHEMBL230330
• 7665-66-9
• STL565167
• benzimidazole, 1-n-propyl-
• G36236

• Inchi： 1S/C10H12N2/c1-2-7-12-8-11-9-5-3-4-6-10(9)12/h3-6,8H,2,7H2,1H3
• InChI Key： LZUVIELFLONRSS-UHFFFAOYSA-N
• SMILES： N1(C=NC2C=CC=CC1=2)CCC

Computed Properties

• Exact Mass: 160.10016
• Monoisotopic Mass: 160.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles